Cas no 877640-59-0 (1-(2,4-dimethoxyphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-(2,4-dimethoxyphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 877640-59-0
• MF: C₂₀H₂₃N₃O₅
• MW: 385.413725137711
• CID: 6589997
• PubChem ID: 18572714
• Update Time: 2025-05-26

1-(2,4-dimethoxyphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxyphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea
• 1-(2,4-dimethoxyphenyl)-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea
• 1-(2,4-dimethoxyphenyl)-3-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)urea
• 877640-59-0
• F2519-0059
• SR-01000020923-1
• SR-01000020923
• AKOS024656577

• Inchi： 1S/C20H23N3O5/c1-26-15-6-4-14(5-7-15)23-12-13(10-19(23)24)21-20(25)22-17-9-8-16(27-2)11-18(17)28-3/h4-9,11,13H,10,12H2,1-3H3,(H2,21,22,25)
• InChI Key： CBRXSFPKHGFDTB-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC)C=C1OC)C(NC1CC(=O)N(C2=CC=C(OC)C=C2)C1)=O

Computed Properties

• Exact Mass: 385.16377084g/mol
• Monoisotopic Mass: 385.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2,4-dimethoxyphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea

Recent Advances in the Study of 1-(2,4-dimethoxyphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea (CAS: 877640-59-0)

The compound 1-(2,4-dimethoxyphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea (CAS: 877640-59-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This urea derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of 1-(2,4-dimethoxyphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea, with particular emphasis on improving its yield and purity. Advanced synthetic methodologies, including microwave-assisted synthesis and catalytic asymmetric synthesis, have been employed to achieve higher efficiency and stereoselectivity. These advancements are crucial for scaling up production and ensuring the compound's suitability for further pharmacological evaluation.

Pharmacological investigations have revealed that this urea derivative exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific kinases and enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. In vitro studies have demonstrated its ability to modulate key signaling pathways, such as NF-κB and MAPK, which are central to the regulation of immune responses and cell proliferation.

In addition to its anti-inflammatory properties, 1-(2,4-dimethoxyphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea has also been evaluated for its anticancer potential. Preliminary data from cell-based assays indicate that the compound can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies suggest that this effect may be mediated through the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways.

Further research has explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies have highlighted the need for structural modifications to enhance its bioavailability and reduce potential off-target effects. Computational modeling and molecular docking simulations have been employed to predict the compound's interaction with biological macromolecules, providing valuable insights for future drug design efforts.

Despite these promising findings, several challenges remain to be addressed. The compound's solubility and stability under physiological conditions require further optimization to ensure its efficacy in vivo. Additionally, comprehensive toxicological studies are needed to assess its safety profile and potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the preclinical development pipeline.

In conclusion, 1-(2,4-dimethoxyphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea (CAS: 877640-59-0) represents a promising candidate for further investigation in the fields of inflammation and oncology. Its unique chemical structure and multifaceted biological activity make it a valuable subject for ongoing research. Future studies should focus on addressing the current limitations and exploring its therapeutic potential in more complex biological systems, including animal models of disease.